Cas no 155645-56-0 (Puerarol)

• Product Name: Puerarol
• CAS No: 155645-56-0
• MF: C₂₅H₂₄O₅
• MW: 404.456000149366
• CID: 219961
• Update Time: 2024-03-01

Puerarol Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,9-dihydroxy-
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,2-(3,7-dimethyl-2,6-octadienyl)-3,9-dihydroxy-, (E)-
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one,2-[(2E)-3,7-dimethyl-2,6-octadienyl]-3,9-dihydroxy- (9CI)
• Puerarol
• 6H-Benzofuro[3,2-c][1]benzopyran-6-one, 2-[(2E)-3,7-dimethyl-2,6-octadien-1-yl]-3,9-dihydroxy-
• 3,9-Dihydroxy-2-geranylcoumestan

• Inchi： 1S/C25H24O5/c1-14(2)5-4-6-15(3)7-8-16-11-19-22(13-20(16)27)30-25(28)23-18-10-9-17(26)12-21(18)29-24(19)23/h5,7,9-13,26-27H,4,6,8H2,1-3H3/b15-7+
• InChI Key： CGMGCGYLRFAMQF-VIZOYTHASA-N
• SMILES： C1(=O)OC2=CC(O)=C(C/C=C(\C)/CC/C=C(/C)\C)C=C2C2OC3=CC(O)=CC=C3C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• XLogP3: 4.773

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Coumestans